2-(5-Hydroxymethyl-1,2,4-triazol-1-yl)ethanol

• CAS No.: 233278-55-2
• Molecular Formula: C5H9N3O2
• Molecular Weight: 143.14 g/mol
• IUPAC Name: 2-[5-(hydroxymethyl)-1,2,4-triazol-1-yl]ethanol
• InChI: InChI=1S/C5H9N3O2/c9-2-1-8-5(3-10)6-4-7-8/h4,9-10H,1-3H2
• InChI Key: YCBOBWBQRISZNO-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=N1)CO)CCO

Description

2-(5-Hydroxymethyl-1,2,4-triazol-1-yl)ethanol is a useful research compound. Its molecular formula is C5H9N3O2 and its molecular weight is 143.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(1,2,4-triazol-1yl)ethanol (5.0 g, 44 mmol) in 38% w/v aqueous formaldehyde (25 ml) was stirred and heated at 135° C. in a sealed tube for 18 hours. Upon cooling the volatiles were removed in vacuo (azeotroping with ethanol). The residue was purified by chromatography on silica gel, eluting with 5→10→15% methanol-dichloromethane to give the title compound (4.3 g, 68%) as a thick oil. 1H NMR (360 MHz, d6-DMSO) δ 3.69-3.74 (2H, m), 4.24 (2H, t, J=5.7 Hz), 4.60 (2H, d, J=5.7 Hz), 4.96 (1H, t, J=5.3 Hz), 5.51 (1H, t, J=5.8 Hz), 7.84 (1H, s); MS (ES+) m/e 144 [MH]+.